Cas no 1227581-59-0 (Methyl 2-hydroxy-5-(trifluoromethyl)nicotinate)

• Product Name: Methyl 2-hydroxy-5-(trifluoromethyl)nicotinate
• CAS No: 1227581-59-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4689269
• Update Time: 2025-05-22

Methyl 2-hydroxy-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(trifluoromethyl)nicotinate
• 2-Hydroxy-5-trifluoromethyl-nicotinic acid methyl ester
• Methyl 2-hydroxy-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H6F3NO3/c1-15-7(14)5-2-4(8(9,10)11)3-12-6(5)13/h2-3H,1H3,(H,12,13)
• InChI Key： IHEIGXVJDBWJBT-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C(=O)OC)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-hydroxy-5-(trifluoromethyl)nicotinate

Methyl 2-Hydroxy-5-(Trifluoromethyl)Nicotinate: A Comprehensive Overview

Methyl 2-hydroxy-5-(trifluoromethyl)nicotinate, with the CAS number 1227581-59-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of nicotinic acid, a key component in various biological and synthetic systems. The molecule's structure features a methyl ester group, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 5-position on the nicotinate ring. These functional groups contribute to its unique chemical properties and potential applications.

The methyl ester group in this compound plays a crucial role in its solubility and reactivity. Ester groups are commonly used in organic synthesis as protecting groups for carboxylic acids, and their presence in this molecule makes it suitable for various chemical transformations. The hydroxyl group at the 2-position introduces hydrophilicity, which can influence the compound's interaction with biological systems or its use in wet chemical processes. Meanwhile, the trifluoromethyl group at the 5-position adds electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain reactions.

Recent studies have highlighted the potential of methyl 2-hydroxy-5-(trifluoromethyl)nicotinate as a precursor for advanced materials. For instance, researchers have explored its use in synthesizing metal-organic frameworks (MOFs) and coordination polymers. The trifluoromethyl group's electron-withdrawing nature facilitates strong metal-ligand interactions, making this compound an ideal candidate for constructing highly porous and stable MOFs with applications in gas storage and catalysis.

In addition to its role in materials science, methyl 2-hydroxy-5-(trifluoromethyl)nicotinate has shown promise in pharmaceutical research. The compound's structure resembles certain bioactive molecules, suggesting its potential as a lead compound for drug development. Recent experiments have demonstrated its ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. These findings underscore its potential as a starting material for developing novel therapeutic agents.

The synthesis of methyl 2-hydroxy-5-(trifluoromethyl)nicotinate typically involves multi-step organic reactions. A common approach includes the esterification of nicotinic acid derivatives followed by selective fluorination to introduce the trifluoromethyl group. Recent advancements in catalytic fluorination techniques have significantly improved the efficiency and scalability of this process, making it more accessible for industrial applications.

From an environmental perspective, methyl 2-hydroxy-5-(trifluoromethyl)nicotinate exhibits favorable biodegradation properties under specific conditions. Studies have shown that its degradation products are non-toxic to aquatic organisms, which aligns with current trends toward sustainable chemistry practices. This characteristic makes it an attractive option for green chemical processes.

In conclusion, methyl 2-hydroxy-5-(trifluoromethyl)nicotinate (CAS No: 1227581-59-0) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups enables it to serve as a building block for advanced materials, pharmaceuticals, and eco-friendly chemical processes. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.